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Compound of Interest

Compound Name: 2-Ethylhexanamide

Cat. No.: B1203107 Get Quote

This guide provides the fundamental molecular properties of 2-Ethylhexanamide, a primary

amide significant in various chemical and pharmaceutical research applications.[1]

Molecular Identity

2-Ethylhexanamide, also known as Ethylbutylacetamide, is an organic compound with the

chemical formula C8H17NO.[2] It is structurally derived from 2-ethylhexanoic acid and features

a primary amide functional group attached to a branched alkyl chain.[1][2]

Quantitative Molecular Data

The essential molecular data for 2-Ethylhexanamide is summarized in the table below. This

information is critical for stoichiometric calculations, analytical characterization, and chemical

synthesis.

Property Value Unit

Molecular Formula C8H17NO -

Molecular Weight 143.23 g/mol

Exact Mass 143.131014166 Da

Data sourced from multiple chemical databases.[2][3][4]
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Chemical Structure

The structural arrangement of 2-Ethylhexanamide is key to its chemical properties and

applications. The molecule consists of an eight-carbon chain with an ethyl group at the second

carbon, and a primary amide group.

Below is a logical representation of the connectivity of the atoms in 2-Ethylhexanamide.

Caption: Ball-and-stick model of 2-Ethylhexanamide's atomic connectivity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 2-Ethylhexanamide (CAS 4164-92-5)|RUO [benchchem.com]

2. Buy 2-Ethylhexanamide | 4164-92-5 [smolecule.com]

3. 2-Ethylhexanamide｜lookchem [lookchem.com]

4. 2-Ethylhexanamide | C8H17NO | CID 20125 - PubChem [pubchem.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [A Technical Overview of 2-Ethylhexanamide: Molecular
Formula and Weight]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1203107#2-ethylhexanamide-molecular-weight-and-
formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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